Cas no 30292-75-2 (Ethyl 2-(3-chlorobenzyl)-3-oxobutanoate)

• Product Name: Ethyl 2-(3-chlorobenzyl)-3-oxobutanoate
• CAS No: 30292-75-2
• MF: C₁₃H₁₅ClO₃
• MW: 254.709403276443
• CID: 1069531
• PubChem ID: 66485138
• Update Time: 2025-04-20

Ethyl 2-(3-chlorobenzyl)-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-chlorobenzyl)-3-oxobutanoate
• ethyl 2-[(3-chlorophenyl)methyl]-3-oxobutanoate
• DB-307934
• ALBB-021821
• 30292-75-2
• SCHEMBL2422785
• ethyl2-(3-chlorobenzyl)-3-oxobutanoate
• MFCD16329451
• benzenepropanoic acid, alpha-acetyl-3-chloro-, ethyl ester
• CS-0333263
• AKOS015831184

• MDL： MFCD16329451
• Inchi： 1S/C13H15ClO3/c1-3-17-13(16)12(9(2)15)8-10-5-4-6-11(14)7-10/h4-7,12H,3,8H2,1-2H3
• InChI Key： AKCGBPLXOXNIRT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CC(C(=O)OCC)C(C)=O

Computed Properties

• Exact Mass: 254.0709720g/mol
• Monoisotopic Mass: 254.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4Ų

Ethyl 2-(3-chlorobenzyl)-3-oxobutanoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes